Calcium iodide, hexahydrate

Specification

• CAS No.: 10031-31-9
• Molecular Formula: CaH12I2O6
• Molecular Weight: 401.98 g/mol
• IUPAC Name: calcium;diiodide;hexahydrate
• Standard InChI: InChI=1S/Ca.2HI.6H2O/h;2*1H;6*1H2/q+2;;;;;;;;/p-2
• Standard InChI Key: GVHRTAKEBFEMFD-UHFFFAOYSA-L
• SMILES: O.O.O.O.O.O.[Ca+2].[I-].[I-]
• Canonical SMILES: O.O.O.O.O.O.[Ca+2].[I-].[I-]

Introduction

Property	Value
Molecular Formula	$\text{CaI}_2·6\text{H}_2\text{O}$
Molecular Weight	401.98 g/mol
Appearance	White crystalline solid
Solubility in Water	Highly soluble
CAS Number	10031-31-9

Structural Characteristics

The hexahydrate form of calcium iodide indicates that each molecule of $\text{CaI}_2$ is associated with six water molecules through hydrogen bonding. This hydration significantly influences its physical properties such as solubility and stability in aqueous environments.

Physical Properties

Calcium iodide hexahydrate is characterized by its high solubility in water and deliquescent nature, meaning it readily absorbs moisture from the air. It appears as white to off-white crystals or powder with a density of approximately 3.956 g/cm³. Its melting point is reported to be around 779°C (1,434°F), while its boiling point reaches 1,100°C (2,012°F).

Synthesis Methods

Laboratory Preparation

Calcium iodide hexahydrate can be synthesized through several laboratory methods:

• Reaction with Hydroiodic Acid: Calcium carbonate ($\text{CaCO}_3$), calcium oxide ($\text{CaO}$), or calcium hydroxide ($\text{Ca(OH)}_2$) can be treated with hydroiodic acid ($\text{HI}$) to produce calcium iodide. The reaction proceeds as follows:

  $$\text{CaCO}_3 + 2\text{HI} → \text{CaI}_2 + \text{CO}_2 + \text{H}_2\text{O}$$

  This method yields the hydrated form when conducted in aqueous solutions.

Industrial Production

In industrial settings, calcium iodide is often produced by reducing calcium iodate ($\text{Ca(IO}_3)_2$) with carbon at elevated temperatures:

$$\text{Ca(IO}_3)_2 + 5\text{C} → \text{CaI}_2 + 5\text{CO}$$

This process provides a scalable method for producing calcium iodide for commercial applications.

Applications of Calcium Iodide Hexahydrate

Precursor in Organic Synthesis

Calcium iodide hexahydrate serves as a source of iodine for synthesizing organoiodine compounds, which are essential intermediates in pharmaceutical and agrochemical industries. Its role as an iodine donor makes it valuable for reactions requiring high specificity and efficiency.

Reducing Agent

In specific chemical processes, calcium iodide acts as a reducing agent capable of transforming metal oxides into their elemental forms under controlled conditions. For instance:

$$\text{SiO}_2 + 2\text{CaI}_2 → Si + 2\text{CaO}$$

Catalyst

Recent studies have explored its catalytic properties in photooxidative reactions such as oxylactonization of oxocarboxylic acids using molecular oxygen as the terminal oxidant.

Nutritional Supplement

Calcium iodide hexahydrate is incorporated into animal feed formulations as an iodine source to prevent iodine deficiency disorders such as goiter. It supports thyroid function and enhances metabolic health in livestock.

Laboratory Reagent

In biological research, this compound is used as a reagent in assays like enzyme-linked immunosorbent assays (ELISA) and Western blotting. It enhances assay sensitivity by stabilizing reagents or providing iodine.

Photography

Historically, calcium iodide was employed in photographic processes due to its light-sensitive properties. Although largely replaced by modern technologies, it remains significant in the study of traditional photographic methods.

Advanced Materials

Calcium iodide hexahydrate has been utilized in the synthesis of perovskite solar cells to improve their efficiency and long-term stability. It also serves as a dopant for creating heteroleptic calcium derivatives used in catalysis.

Biological Activity and Mechanisms

Dissociation and Ionic Activity

Upon dissolution in water, calcium iodide hexahydrate dissociates into calcium ($\text{Ca}^{2+}$) and iodide ($\text{I}^-$) ions:

$$\text{CaI}_2·6\text{H}_2\text{O} → \text{Ca}^{2+} + 2\text{I}^- + 6\text{H}_2\text{O}$$

These ions participate in various biological processes such as thyroid hormone synthesis where iodine plays a critical role.

Antimicrobial Properties

Studies have demonstrated the antimicrobial efficacy of calcium iodide against bacterial strains at low concentrations (e.g., $0.1\%$). This property makes it suitable for use as a disinfectant or preservative.